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Compound of Interest

Compound Name: CWHM-1008

CAS No.: 2362539-97-5

Cat. No.: B2630313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CWHM-1008 is a novel, orally efficacious antimalarial agent belonging to the 4-aryl-N-

benzylpyrrolidine-3-carboxamide chemotype. Identified through a hybrid target-phenotype

approach, this compound has demonstrated potent activity against both drug-sensitive and

drug-resistant strains of Plasmodium falciparum, the deadliest species of the malaria parasite.

Its promising preclinical profile, including a long half-life in mice and significant in vivo efficacy,

positions CWHM-1008 as a valuable lead compound in the ongoing search for new antimalarial

therapies to combat the growing threat of drug resistance. This guide provides a

comprehensive overview of its chemical structure, quantitative data, and the experimental

protocols used in its initial characterization.

Chemical Structure and Properties
CWHM-1008, also referred to as (+)-54b in the primary literature, is a specific stereoisomer

with a defined chemical structure. The initial discovery work highlighted the critical role of its

stereochemistry in its antimalarial potency.
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Chemical Name: (3R,4S)-N-((S)-1-(4-(dimethylamino)phenyl)ethyl)-4-(4-

(trifluoromethyl)phenyl)pyrrolidine-3-carboxamide

Molecular Formula: C₂₂H₂₆F₃N₃O[1]

Molecular Weight: 405.46 g/mol [1]

CAS Number: 2362539-97-5[1]

SMILES: C--INVALID-LINK--C3=CC=C(N(C)C)C=C3

(Image of the chemical structure of CWHM-1008 would be placed here if image generation

were supported)

Quantitative Data Summary
The antimalarial activity and pharmacokinetic properties of CWHM-1008 have been quantified

through a series of in vitro and in vivo experiments. The key data are summarized in the table

below for easy comparison.

Parameter Value Cell Line / Model Reference

EC₅₀ 46 nM
P. falciparum 3D7

(drug-sensitive)
[2]

EC₅₀ 21 nM
P. falciparum Dd2

(drug-resistant)
[2]

ED₉₉ ~30 mg/kg/day
Mouse model of

malaria

Half-life (t₁/₂) 4.4 hours In mice

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the initial

characterization of CWHM-1008.
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In Vitro P. falciparum Growth Inhibition Assay (SYBR
Green I-based)
This protocol was adapted from established methods to determine the 50% effective

concentration (EC₅₀) of CWHM-1008 against asexual blood-stage P. falciparum.

1. Parasite Culture:

P. falciparum strains 3D7 (chloroquine-sensitive) and Dd2 (chloroquine-resistant) are

maintained in continuous culture in human erythrocytes (O+).

The culture medium consists of RPMI 1640 supplemented with 0.5% Albumax II, 25 mM

HEPES, 0.225% NaHCO₃, and 50 mg/L hypoxanthine.

Cultures are maintained at 37°C in a low-oxygen environment (5% CO₂, 5% O₂, 90% N₂).

Parasite cultures are synchronized to the ring stage prior to the assay.

2. Assay Procedure:

CWHM-1008 is serially diluted in DMSO and then further diluted in the culture medium.

100 µL of the compound dilutions are added to 96-well black, clear-bottom microplates.

Parasitized erythrocytes are diluted to a final parasitemia of 0.5-1% and a hematocrit of 2%

in the culture medium.

100 µL of the parasite suspension is added to each well of the microplate.

The plates are incubated for 72 hours under the standard culture conditions.

3. Lysis and Staining:

After incubation, the plates are frozen at -80°C to lyse the erythrocytes.

A lysis buffer containing 20 mM Tris-HCl (pH 7.5), 5 mM EDTA, 0.008% saponin, and 0.08%

Triton X-100 is prepared.
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SYBR Green I dye is added to the lysis buffer at a 1:5000 dilution.

100 µL of the SYBR Green I lysis buffer is added to each well.

The plates are incubated in the dark at room temperature for 1-2 hours.

4. Data Acquisition and Analysis:

Fluorescence is measured using a microplate reader with an excitation wavelength of 485

nm and an emission wavelength of 530 nm.

The fluorescence values are plotted against the log of the drug concentration.

The EC₅₀ values are calculated by fitting the data to a sigmoidal dose-response curve using

appropriate software (e.g., GraphPad Prism).

In Vivo Efficacy in a Mouse Model of Malaria
The oral efficacy of CWHM-1008 was evaluated using a standard mouse model of malaria.

1. Animal Model and Parasite:

Female BALB/c mice are used for the study.

The mice are infected intravenously with Plasmodium berghei ANKA strain.

2. Dosing and Monitoring:

CWHM-1008 is formulated for oral administration (e.g., in a vehicle of 7% Tween 80 / 3%

ethanol).

Treatment is initiated 2-4 hours post-infection.

The compound is administered once daily (q.d.) for a specified duration (e.g., 4 days).

A range of doses is tested to determine the dose-response relationship.

Control groups receive the vehicle alone.
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Parasitemia is monitored daily by microscopic examination of Giemsa-stained thin blood

smears.

3. Data Analysis:

The percentage of parasitemia in treated mice is compared to that in the vehicle-treated

control group.

The 99% effective dose (ED₉₉), the dose required to suppress parasitemia by 99% relative to

the control, is calculated from the dose-response data.

Mechanism of Action and Signaling Pathways
The initial development of CWHM-1008 was guided by a "hybrid target-phenotype" approach.

The 4-aryl-N-benzylpyrrolidine-3-carboxamide scaffold was identified due to its structural

resemblance to known inhibitors of aspartic proteases. Aspartic proteases in Plasmodium,

known as plasmepsins, are essential for various parasite functions, including the degradation

of hemoglobin in the food vacuole.

While direct inhibition of a specific plasmepsin by CWHM-1008 has not been definitively

demonstrated in the initial publication, this remains a primary hypothesis for its mechanism of

action. Further research is required to confirm the specific molecular target and elucidate the

downstream effects on parasite signaling pathways.
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Caption: Proposed mechanism of action for CWHM-1008 targeting plasmepsins.
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Experimental Workflow
The discovery and initial evaluation of CWHM-1008 followed a logical progression from initial

screening to in vivo testing.
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Caption: Experimental workflow for the discovery of CWHM-1008.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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